Cas no 5423-69-8 ( )

• Product Name: &nbsp
• CAS No: 5423-69-8
• MF: C₁₄H₉ClO
• MW: 228.673662900925
• CID: 940165
• PubChem ID: 224601
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 10-chlorophenanthren-9-ol
• 10-Chlor-9-hydroxy-phenanthren
• 10-Chlor-9-oxo-9.10-dihydro-phenanthren
• 9-Chlor-10-hydroxyphenanthren
• 9-Chlor-10-phenanthrol
• NSC13236
• NSC-13236
• DTXSID40279576
• FESDGGYDNJWQPR-UHFFFAOYSA-N
• Phenanthren-9-ol, 10-chloro
• 5423-69-8
• SCHEMBL9353851
•  

• Inchi： 1S/C14H9ClO/c15-13-11-7-3-1-5-9(11)10-6-2-4-8-12(10)14(13)16/h1-8,16H
• InChI Key： FESDGGYDNJWQPR-UHFFFAOYSA-N
• SMILES： ClC1C(=C2C=CC=CC2=C2C=CC=CC2=1)O

Computed Properties

• Exact Mass: 228.03400
• Monoisotopic Mass: 228.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.36
• Boiling Point: 411.7°C at 760 mmHg
• Flash Point: 202.8°C
• Refractive Index: 1.753
• PSA: 20.23000
• LogP: 4.35200